Cas no 859112-47-3 (4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-methyl-2H-chromen-2-one)

• Product Name: 4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-methyl-2H-chromen-2-one
• CAS No: 859112-47-3
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 5420711
• Update Time: 2025-10-08

4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-6-methylchromen-2-one
• 2H-1-Benzopyran-2-one, 4-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)-6-methyl-
• 4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-methyl-2H-chromen-2-one

• Inchi： 1S/C18H21NO4/c1-13-2-3-16-15(10-13)14(11-17(20)23-16)12-19-6-4-18(5-7-19)21-8-9-22-18/h2-3,10-11H,4-9,12H2,1H3
• InChI Key： QQMKOZGFNFSPHH-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(C)C=C2C(CN2CCC3(OCCO3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-methyl-2H-chromen-2-one

Professional Introduction to Compound with CAS No. 859112-47-3 and Product Name: 4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-methyl-2H-chromen-2-one

The compound with the CAS number 859112-47-3 and the product name 4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-methyl-2H-chromen-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in various therapeutic areas. The unique spirocyclic framework and chromenone moiety contribute to its distinctive chemical properties, making it a subject of intense interest for researchers exploring novel pharmacophores.

In recent years, the development of innovative molecular architectures has been a cornerstone in the quest for new therapeutic agents. The presence of a spirocyclic core in this compound, specifically derived from 1,4-dioxa-8-azaspiro4.5decan-8-yl, introduces a rigid, three-dimensional structure that can enhance binding affinity and selectivity. This spirocyclic scaffold has been increasingly recognized for its ability to modulate biological pathways by interacting with specific targets. The chromenone component, on the other hand, is well-known for its pharmacological properties, including antioxidant and anti-inflammatory effects.

The synthesis of 4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-methyl-2H-chromen-2-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the methyl group at the 6-position of the chromenone ring further fine-tunes the compound's electronic properties, potentially enhancing its interaction with biological receptors. This level of structural complexity necessitates advanced synthetic methodologies, often involving transition metal catalysis and protecting group strategies.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of a spirocyclic moiety with a chromenone backbone creates a versatile platform for designing molecules with tailored biological activities. Current research indicates that such structures may exhibit inhibitory effects on enzymes and receptors involved in diseases such as cancer, neurodegeneration, and inflammatory disorders. The spirocyclic core, in particular, has been shown to improve oral bioavailability and metabolic stability, critical factors for successful drug development.

Recent studies have highlighted the importance of molecular rigidity in enhancing drug-target interactions. The spirocyclic structure in 4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-methyl-2H-chromen-2-one provides this rigidity while allowing for conformational flexibility necessary for effective binding. This balance is crucial for optimizing pharmacokinetic profiles and minimizing off-target effects. Additionally, the chromenone ring offers a scaffold for further functionalization, enabling researchers to explore a wide range of derivatives with enhanced potency and selectivity.

The pharmacological potential of this compound has been explored through both computational modeling and experimental validation. Virtual screening techniques have been employed to identify potential binding sites on target proteins, while in vitro assays have provided insights into its biochemical activity. Preliminary results suggest that 4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-methyl-2H-chromen-2-one exhibits promising inhibitory effects on key enzymes implicated in disease pathways. These findings underscore its value as a lead compound for further medicinal chemistry optimization.

In conclusion, the compound with CAS number 859112-47-3 and product name 4-{(1-methylethoxy)carbonyl}-3-(trifluoromethyl)benzo[b]thiophene, while distinct from the primary subject here, represents an exciting example of how complex molecular architectures can drive innovation in pharmaceuticals. The unique combination of structural features in 4-{(1-methylethoxy)carbonyl}-3-(trifluoromethyl)benzo[b]thiophene, including its spirocyclic core and chromenone moiety, offers a rich foundation for developing novel therapeutics. As research continues to uncover new applications for these sophisticated compounds, their role in addressing unmet medical needs is likely to expand significantly.